Cas no 153071-59-1 (2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester)
153071-59-1 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
CAS No:153071-59-1
MF:C9H13NO2S
MW:199.27002120018
CID:1326705
PubChem ID:19005901
Update Time:2025-04-20
2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
- methyl 3-(isopropylamino)thiophene-2-carboxylate
- methyl 3-(propan-2-ylamino)thiophene-2-carboxylate
- DTXSID80597302
- RQYMVLNWEZFGTR-UHFFFAOYSA-N
- Methyl 3-[(1-methylethyl)amino]-2-thiophenecarboxylate
- DA-32821
- Methyl 3-[(propan-2-yl)amino]thiophene-2-carboxylate
- 153071-59-1
- methyl 3-[(1-methylethyl)amino]-2-thiophene carboxylate
- SCHEMBL2430838
-
- Inchi: 1S/C9H13NO2S/c1-6(2)10-7-4-5-13-8(7)9(11)12-3/h4-6,10H,1-3H3
- InChI Key: RQYMVLNWEZFGTR-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)NC(C)C
Computed Properties
- Exact Mass: 199.06679
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 38.33
2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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